Cas no 2548986-55-4 (1-(4-bromophenyl)methyl-4-(methoxymethyl)piperidine; oxalic acid)
1-(4-bromophenyl)methyl-4-(methoxymethyl)piperidine; oxalic acid Chemical and Physical Properties
Names and Identifiers
-
- Piperidine, 1-[(4-bromophenyl)methyl]-4-(methoxymethyl)-, ethanedioate (1:1)
- 1-(4-bromophenyl)methyl-4-(methoxymethyl)piperidine; oxalic acid
-
- Inchi: 1S/C14H20BrNO.C2H2O4/c1-17-11-13-6-8-16(9-7-13)10-12-2-4-14(15)5-3-12;3-1(4)2(5)6/h2-5,13H,6-11H2,1H3;(H,3,4)(H,5,6)
- InChI Key: LGVCLRXFPBAVIJ-UHFFFAOYSA-N
- SMILES: N1(CC2=CC=C(Br)C=C2)CCC(COC)CC1.C(O)(=O)C(O)=O
1-(4-bromophenyl)methyl-4-(methoxymethyl)piperidine; oxalic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F5940-2681-2μmol |
1-[(4-bromophenyl)methyl]-4-(methoxymethyl)piperidine; oxalic acid |
2548986-55-4 | 2μmol |
$57.0 | 2023-09-09 | ||
| Life Chemicals | F5940-2681-5μmol |
1-[(4-bromophenyl)methyl]-4-(methoxymethyl)piperidine; oxalic acid |
2548986-55-4 | 5μmol |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F5940-2681-10μmol |
1-[(4-bromophenyl)methyl]-4-(methoxymethyl)piperidine; oxalic acid |
2548986-55-4 | 10μmol |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F5940-2681-20μmol |
1-[(4-bromophenyl)methyl]-4-(methoxymethyl)piperidine; oxalic acid |
2548986-55-4 | 20μmol |
$79.0 | 2023-09-09 | ||
| Life Chemicals | F5940-2681-1mg |
1-[(4-bromophenyl)methyl]-4-(methoxymethyl)piperidine; oxalic acid |
2548986-55-4 | 1mg |
$54.0 | 2023-09-09 | ||
| Life Chemicals | F5940-2681-2mg |
1-[(4-bromophenyl)methyl]-4-(methoxymethyl)piperidine; oxalic acid |
2548986-55-4 | 2mg |
$59.0 | 2023-09-09 | ||
| Life Chemicals | F5940-2681-3mg |
1-[(4-bromophenyl)methyl]-4-(methoxymethyl)piperidine; oxalic acid |
2548986-55-4 | 3mg |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F5940-2681-4mg |
1-[(4-bromophenyl)methyl]-4-(methoxymethyl)piperidine; oxalic acid |
2548986-55-4 | 4mg |
$66.0 | 2023-09-09 | ||
| Life Chemicals | F5940-2681-5mg |
1-[(4-bromophenyl)methyl]-4-(methoxymethyl)piperidine; oxalic acid |
2548986-55-4 | 5mg |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F5940-2681-10mg |
1-[(4-bromophenyl)methyl]-4-(methoxymethyl)piperidine; oxalic acid |
2548986-55-4 | 10mg |
$79.0 | 2023-09-09 |
1-(4-bromophenyl)methyl-4-(methoxymethyl)piperidine; oxalic acid Related Literature
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Camelia Henríquez,Edwin Palacio,Víctor Cerdà Anal. Methods, 2014,6, 8494-8504
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
Additional information on 1-(4-bromophenyl)methyl-4-(methoxymethyl)piperidine; oxalic acid
Introduction to 1-(4-bromophenyl)methyl-4-(methoxymethyl)piperidine; oxalic acid (CAS No. 2548986-55-4)
The compound 1-(4-bromophenyl)methyl-4-(methoxymethyl)piperidine, identified by the CAS number 2548986-55-4, is a significant molecule in the field of pharmaceutical chemistry. This compound belongs to the piperidine class, which is widely recognized for its diverse biological activities and applications in drug development. The presence of a 4-bromophenyl moiety and a methoxymethyl group in its structure imparts unique chemical and pharmacological properties, making it a valuable intermediate in synthetic chemistry and a potential candidate for further medicinal chemistry exploration.
In recent years, there has been growing interest in piperidine derivatives due to their role as pharmacophores in numerous therapeutic agents. The structural features of 1-(4-bromophenyl)methyl-4-(methoxymethyl)piperidine make it particularly interesting for researchers seeking to develop novel compounds with enhanced efficacy and selectivity. The bromine substituent at the para position of the phenyl ring provides a handle for further functionalization, while the methoxymethyl group can serve as a protecting group or a reactive site for subsequent chemical transformations.
The compound's relevance is further underscored by its potential applications in the synthesis of bioactive molecules. Piperidine derivatives have been extensively studied for their ability to modulate various biological pathways, including neurotransmitter systems, enzyme inhibition, and receptor binding. The specific arrangement of atoms in 1-(4-bromophenyl)methyl-4-(methoxymethyl)piperidine suggests that it may interact with biological targets in ways that could lead to therapeutic benefits. For instance, the piperidine ring itself is known to be a common scaffold in drugs targeting central nervous system disorders, such as antipsychotics and antidepressants.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of such compounds with greater accuracy. These tools have been instrumental in identifying promising candidates for further experimental validation. In particular, virtual screening techniques have been used to evaluate the potential of 1-(4-bromophenyl)methyl-4-(methoxymethyl)piperidine as a lead compound for drug discovery programs targeting neurological and psychiatric disorders.
The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The bromination step at the phenyl ring is particularly critical, as it determines the regioselectivity of subsequent modifications. Similarly, the introduction of the methoxymethyl group must be carefully controlled to avoid unwanted side reactions. Advances in synthetic methodologies have made it possible to achieve these transformations more efficiently, paving the way for scalable production processes.
In addition to its pharmaceutical potential, 1-(4-bromophenyl)methyl-4-(methoxymethyl)piperidine may find applications in materials science and industrial chemistry. Its unique structural features make it a versatile building block for designing novel polymers and functional materials. For example, its ability to undergo cross-coupling reactions could be exploited to create conjugated polymers with applications in organic electronics.
The compound's oxalic acid component, while not directly involved in its pharmacological activity, plays a crucial role in its solubility and stability. Oxalic acid is known for its ability to form coordination complexes with metal ions, which can be leveraged to enhance the solubility of hydrophobic molecules like piperidine derivatives. This property is particularly useful in formulation development, where achieving optimal solubility is essential for drug delivery.
Ongoing research into the biological effects of piperidine derivatives continues to reveal new therapeutic possibilities. Studies have shown that modifications to the piperidine core can significantly alter its pharmacokinetic properties, including bioavailability and metabolic clearance rates. By exploring different substitution patterns, researchers aim to develop compounds that exhibit improved pharmacological profiles. The structural diversity offered by compounds like 1-(4-bromophenyl)methyl-4-(methoxymethyl)piperidine makes them valuable starting points for such investigations.
The development of new synthetic routes has also been a focus of recent research efforts. Catalytic methods, such as transition metal-catalyzed reactions, have enabled more efficient and sustainable synthesis of complex molecules like this one. These methods often require fewer steps and generate less waste compared to traditional synthetic approaches, aligning with growing environmental concerns in the pharmaceutical industry.
In conclusion, 1-(4-bromophenyl)methyl-4-(methoxymethyl)piperidine, CAS No. 2548986-55-4, represents an exciting opportunity for innovation in pharmaceutical chemistry. Its unique structural features and potential applications make it a promising candidate for further research and development. As our understanding of biological systems continues to evolve, compounds like this one will play an increasingly important role in addressing unmet medical needs.
2548986-55-4 (1-(4-bromophenyl)methyl-4-(methoxymethyl)piperidine; oxalic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)